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Compound of Interest

Compound Name: 6-Ethoxy-5-methylnicotinaldehyde

Cat. No.: B597603 Get Quote

For researchers and professionals in drug development, 6-ethoxy-5-methylnicotinaldehyde
has emerged as a valuable synthetic intermediate. This technical guide provides a

comprehensive overview of its properties, synthesis, and potential applications, with a focus on

experimental details and data.

Core Properties and Identification
6-Ethoxy-5-methylnicotinaldehyde, a substituted pyridine derivative, is identified by the

Chemical Abstracts Service (CAS) number 1224604-16-3. It is also known by its synonyms,

including 2-ethoxy-3-methylpyridine-5-carboxaldehyde and 6-ethoxy-5-methylpyridine-3-

carbaldehyde. While the CAS number 1128-75-2 has been intermittently associated with this

compound, it has also been linked to several other distinct chemical structures, indicating a

probable discrepancy in public databases. For clarity and accuracy, this guide will refer to CAS

No. 1224604-16-3 for 6-ethoxy-5-methylnicotinaldehyde.

Table 1: Physicochemical Properties of 6-Ethoxy-5-methylnicotinaldehyde
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Property Value

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance (Not specified in available literature)

Boiling Point (Not specified in available literature)

Melting Point (Not specified in available literature)

Solubility (Not specified in available literature)

Note: Quantitative physicochemical data beyond the molecular formula and weight are not

readily available in the public domain and would require experimental determination.

Synthetic Pathways
The synthesis of 6-ethoxy-5-methylnicotinaldehyde is not extensively detailed in readily

accessible scientific literature. However, based on general principles of pyridine chemistry, a

plausible synthetic route can be conceptualized. This would likely involve the introduction of the

ethoxy, methyl, and aldehyde functionalities onto a pyridine ring through a series of controlled

reactions.

A potential synthetic workflow is outlined below. It is important to note that this is a theoretical

pathway and would require experimental validation and optimization.

Starting Material Preparation Introduction of Ethoxy Group Formylation

Substituted Pyridine Precursor
(e.g., 2-chloro-3-methyl-5-bromopyridine) EthoxylationNaOEt, EtOH, heat 2-Ethoxy-3-methyl-5-bromopyridine

Metal-Halogen Exchange
followed by reaction with a formylating agent

(e.g., n-BuLi, then DMF)
6-Ethoxy-5-methylnicotinaldehyde

Click to download full resolution via product page

Figure 1: A plausible synthetic pathway for 6-ethoxy-5-methylnicotinaldehyde.
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Experimental Protocol (Hypothetical)
Step 1: Synthesis of 2-Ethoxy-3-methyl-5-bromopyridine

To a solution of sodium ethoxide (prepared by dissolving a stoichiometric equivalent of

sodium metal in anhydrous ethanol) is added 2-chloro-3-methyl-5-bromopyridine.

The reaction mixture is heated at reflux for a specified period, with reaction progress

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the solvent is removed under reduced pressure.

The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and

brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield

the crude product.

Purification is achieved via column chromatography on silica gel.

Step 2: Synthesis of 6-Ethoxy-5-methylnicotinaldehyde

A solution of 2-ethoxy-3-methyl-5-bromopyridine in an anhydrous aprotic solvent (e.g.,

tetrahydrofuran) is cooled to a low temperature (e.g., -78 °C) under an inert atmosphere

(e.g., argon).

A solution of n-butyllithium in hexanes is added dropwise, and the mixture is stirred for a

short period to allow for metal-halogen exchange.

Anhydrous N,N-dimethylformamide (DMF) is then added dropwise, and the reaction is

allowed to slowly warm to room temperature.

The reaction is quenched by the addition of a saturated aqueous solution of ammonium

chloride.

The product is extracted with an organic solvent, and the combined organic layers are

washed, dried, and concentrated.
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The final product, 6-ethoxy-5-methylnicotinaldehyde, is purified by column

chromatography.

Role as a Synthetic Intermediate
The aldehyde functional group in 6-ethoxy-5-methylnicotinaldehyde makes it a versatile

intermediate for a variety of chemical transformations, particularly in the synthesis of more

complex molecules for pharmaceutical applications.

Key Reactions Potential Products

6-Ethoxy-5-methylnicotinaldehyde

Reductive AminationR-NH₂, NaBH(OAc)₃

Wittig ReactionPh₃P=CHR

Oxidation
KMnO₄ or Ag₂O

Condensation Reactions

Active Methylene Compounds

Substituted Amines

Substituted Alkenes

6-Ethoxy-5-methylnicotinic Acid

Fused Heterocycles

Click to download full resolution via product page

Figure 2: Potential synthetic applications of 6-ethoxy-5-methylnicotinaldehyde.

Key Experimental Protocols
Reductive Amination:
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To a solution of 6-ethoxy-5-methylnicotinaldehyde in a suitable solvent (e.g.,

dichloromethane or 1,2-dichloroethane) is added the desired primary or secondary amine.

After a brief stirring period, a reducing agent such as sodium triacetoxyborohydride is added

in portions.

The reaction is stirred at room temperature until completion, as monitored by TLC.

The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.

The product is extracted, and the combined organic layers are washed, dried, and

concentrated.

Purification is performed by column chromatography.

Wittig Reaction:

A phosphonium salt is suspended in an anhydrous solvent (e.g., THF) and deprotonated with

a strong base (e.g., n-butyllithium or sodium hydride) to generate the ylide.

A solution of 6-ethoxy-5-methylnicotinaldehyde in the same solvent is added dropwise to

the ylide solution at an appropriate temperature.

The reaction is stirred until completion and then quenched.

Workup and purification are carried out using standard procedures to isolate the desired

alkene.

Spectroscopic Data
Detailed and verified spectroscopic data for 6-ethoxy-5-methylnicotinaldehyde are not widely

published. For definitive structural confirmation, the following analyses would be required:

Table 2: Required Spectroscopic Analysis
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Technique Expected Key Features

¹H NMR

- Aromatic protons on the pyridine ring. - Singlet

for the aldehyde proton (~9-10 ppm). - Quartet

and triplet for the ethoxy group. - Singlet for the

methyl group.

¹³C NMR

- Carbonyl carbon of the aldehyde (~190-200

ppm). - Aromatic carbons of the pyridine ring. -

Carbons of the ethoxy and methyl groups.

IR Spectroscopy

- Strong C=O stretching vibration for the

aldehyde (~1700 cm⁻¹). - C-H stretching of the

aldehyde proton (~2820 and 2720 cm⁻¹). - C-O

stretching for the ethoxy group. - Aromatic C=C

and C=N stretching vibrations.

Mass Spectrometry

- Molecular ion peak corresponding to the

molecular weight (165.19). - Characteristic

fragmentation pattern.

Conclusion
6-Ethoxy-5-methylnicotinaldehyde represents a promising, albeit not yet extensively

documented, synthetic intermediate. Its structure offers multiple points for chemical

modification, making it a potentially valuable building block in the synthesis of novel

compounds for drug discovery and other applications. Further research is needed to fully

characterize this compound and explore its synthetic utility. The experimental frameworks

provided in this guide offer a starting point for researchers interested in leveraging the potential

of 6-ethoxy-5-methylnicotinaldehyde in their synthetic endeavors.

To cite this document: BenchChem. [6-Ethoxy-5-methylnicotinaldehyde: A Key Intermediate
in Synthetic Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597603#6-ethoxy-5-methylnicotinaldehyde-as-a-
synthetic-intermediate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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